![molecular formula C21H25FN2O3S B298693 N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide](/img/structure/B298693.png)
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide, also known as AZD3965, is a small molecule inhibitor that targets the monocarboxylate transporter 1 (MCT1). MCT1 is a protein that is involved in the transport of lactate across the cell membrane and plays a key role in the metabolism of cancer cells. The inhibition of MCT1 by AZD3965 has been shown to have anti-tumor effects in preclinical models, making it a promising target for cancer therapy.
Mechanism of Action
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide works by inhibiting the function of MCT1, which is a protein that is involved in the transport of lactate across the cell membrane. Cancer cells rely on lactate as a source of energy, and the inhibition of MCT1 by this compound leads to a decrease in lactate transport and a subsequent decrease in ATP production. This ultimately leads to cell death and the inhibition of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical models of cancer. In addition to its anti-tumor effects, this compound has been shown to decrease lactate levels in the blood and increase glucose uptake in cancer cells. It has also been shown to increase the expression of genes involved in oxidative phosphorylation, which is a key metabolic pathway in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide is that it has been extensively studied in preclinical models of cancer, and its anti-tumor effects have been well documented. However, one limitation of this compound is that it has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.
Future Directions
There are a number of future directions for the study of N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide. One area of research is the development of combination therapies that target multiple metabolic pathways in cancer cells. Another area of research is the identification of biomarkers that can be used to predict the response of tumors to this compound. Finally, the development of new MCT1 inhibitors with improved pharmacological properties is an area of active research.
Synthesis Methods
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of benzylamine with 4-fluorobenzenesulfonyl chloride to form N-benzyl-4-fluorobenzenesulfonamide. This intermediate is then reacted with 1-azepanone to form this compound. The synthesis of this compound has been described in detail in the literature.
Scientific Research Applications
N-[2-(1-azepanyl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide has been extensively studied in preclinical models of cancer. It has been shown to inhibit tumor growth and metastasis in a variety of cancer types, including breast, lung, and colon cancer. The anti-tumor effects of this compound are thought to be due to its ability to inhibit lactate transport in cancer cells, which leads to a decrease in ATP production and ultimately cell death.
properties
Molecular Formula |
C21H25FN2O3S |
---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
N-[2-(azepan-1-yl)-2-oxoethyl]-N-benzyl-4-fluorobenzenesulfonamide |
InChI |
InChI=1S/C21H25FN2O3S/c22-19-10-12-20(13-11-19)28(26,27)24(16-18-8-4-3-5-9-18)17-21(25)23-14-6-1-2-7-15-23/h3-5,8-13H,1-2,6-7,14-17H2 |
InChI Key |
GFOODFAWMIVFLW-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.